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Compound of Interest

Compound Name: Barium hexafluorosilicate

Cat. No.: B101912 Get Quote

Essential Safety and Handling of Barium
Hexafluorosilicate
This guide provides immediate, essential safety and logistical information for handling Barium
Hexafluorosilicate (BaSiF₆) in a laboratory setting. It is intended for researchers, scientists,

and professionals in drug development.

Chemical Identifier:

Name: Barium Hexafluorosilicate

CAS Number: 17125-80-3

Molecular Formula: BaF₆Si[1][2]

Appearance: White crystalline powder or solid.[1][2][3]

Hazard Identification and Classification
Barium hexafluorosilicate is classified as a hazardous substance. It is toxic if swallowed and

harmful if inhaled.[4][5] Ingestion can lead to symptoms such as cyanosis, diarrhea, and

changes to the musculoskeletal system.[6] The health effects of barium compounds are

dependent on their solubility in water or stomach acids.[6][7]
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GHS Classification Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]

Signal Word: Danger[4] Hazard Pictogram:

alt text

Physical and Chemical Properties
Property Value

Molar Mass 279.40 g/mol [6]

Density 4.279 g/cm³[3]

Solubility in Water Poorly soluble[3]

Exposure Controls and Personal Protective Equipment
(PPE)
A thorough risk assessment of the specific procedures being performed is necessary to

determine the appropriate level of PPE required.[8] The following provides guidance on the

minimum recommended PPE.
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Protection Type Equipment Specification Purpose and Use Case

Eye and Face

Safety glasses with side

shields or chemical splash

goggles.[4] A face shield must

be worn over eyewear when

there is a significant splash

hazard.[8]

Protection against splashes

and airborne particles.

Hand

Disposable nitrile gloves for

incidental contact.[8] Heavier,

reusable gloves (e.g., Butyl

rubber, Neoprene) for direct

handling or immersion.[9]

Silver Shield® gloves are

recommended for highly toxic

chemicals.[9]

Prevents skin contact. Gloves

should be inspected before

use and removed immediately

if contaminated.[9]

Body

A standard laboratory coat is

the minimum requirement.[8] A

chemically resistant apron or

smock should be worn over the

lab coat when handling large

quantities or when splashes

are likely.[9]

Protects skin and personal

clothing from contamination.

Respiratory

A NIOSH-approved particulate

filter respirator (e.g., N95) or a

self-contained breathing

apparatus (SCBA) may be

required based on the risk of

aerosol or dust generation.[4]

All handling should be done in

a well-ventilated area,

preferably within a certified

chemical fume hood.[4][5]

Prevents inhalation of toxic

dust.

Operational Plan: Safe Handling and Storage
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Handling Procedures:

Preparation: Read and understand the Safety Data Sheet (SDS) before working with Barium
hexafluorosilicate.[4] Ensure all necessary PPE is available and in good condition.

Engineering Controls: Work in a well-ventilated area.[4] Use a chemical fume hood for

procedures that may generate dust or aerosols.[5]

Hygiene: Wash hands thoroughly after handling the substance.[4] Do not eat, drink, or

smoke in the laboratory.[4] Remove contaminated clothing and PPE before leaving the work

area.[4]

Avoidance: Avoid contact with skin, eyes, and clothing.[10][11] Avoid breathing in dust.[4]

Storage Procedures:

Store in a cool, dry, well-ventilated location.[10][12]

Keep containers tightly sealed to prevent moisture contact.[10][12]

Store away from incompatible materials, such as strong acids.[5]

Label storage containers clearly.[12]

Emergency and Disposal Plans
Accidental Release Measures
In the event of a spill, follow these step-by-step procedures.
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Barium Hexafluorosilicate Spill Response

1. Evacuate Area

2. Alert Personnel

Immediately

3. Don PPE

Before re-entry

4. Contain Spill

Carefully approach

5. Clean Up

Mechanically collect

6. Decontaminate

Ventilate area

7. Dispose of Waste

Seal waste

8. Report Incident

Follow protocol

Click to download full resolution via product page

Caption: Workflow for a Barium Hexafluorosilicate Spill.
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Spill Cleanup Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[13]

Alert: Inform your supervisor and laboratory safety officer.

Personal Protection: Don the appropriate PPE, including respiratory protection, chemical-

resistant gloves, and eye protection before re-entering the area.[4]

Containment: Prevent the spill from spreading. For solid spills, avoid generating dust.[5]

Cleanup: Carefully sweep or scoop the solid material into a suitable, labeled container for

hazardous waste.[5][12] Do not use water for cleanup.[13]

Decontamination: Ventilate the affected area.[4] Clean the spill surface according to

laboratory procedures.

Disposal: Dispose of the collected waste and any contaminated materials through a licensed

professional waste disposal service.[4][11]

First Aid Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/0180.pdf
https://www.chemos.de/import/data/msds/GB_en/17125-80-3-A0044933-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AA10647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA10647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.espimetals.com/index.php/msds/46-Barium
https://nj.gov/health/eoh/rtkweb/documents/fs/0180.pdf
https://www.chemos.de/import/data/msds/GB_en/17125-80-3-A0044933-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/17125-80-3-A0044933-GB-en.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25191.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor.[4][5] Rinse mouth with

water.[4] Do NOT induce vomiting.[4][14]

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[4][5] Call a

POISON CENTER or doctor if you feel unwell.

[4]

Skin Contact

Brush off loose particles from the skin.[4]

Remove contaminated clothing immediately.

Rinse skin with plenty of water/shower.[4]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes.[4] Remove contact lenses, if

present and easy to do. Continue rinsing.[4]

Seek medical attention if irritation persists.

Disposal Plan
Barium hexafluorosilicate and its containers are considered hazardous waste and must be

disposed of accordingly.

Waste Characterization: All waste materials must be properly characterized according to

federal, state, and local regulations.[10][11]

Containers: Use only approved and properly labeled containers for hazardous waste.[4]

Disposal Service: Contact a licensed professional waste disposal service for removal and

disposal.[10][11] Product or containers must not be disposed of with household garbage.[10]

[11]

Environmental Protection: Avoid release to the environment. Do not allow the substance to

enter drains or waterways.[4] Contaminated packaging should be handled in the same

manner as the substance itself.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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